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Compound of Interest

Compound Name: Ethyl 3-methylisoxazole-4-carboxylate

Cat. No.: B104236 Get Quote

In-Depth Technical Guide: Ethyl 3-methylisoxazole-4-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure, and available experimental data for Ethyl 3-
methylisoxazole-4-carboxylate, a heterocyclic compound of interest in pharmaceutical and agrochemical research.

Core Chemical Properties and Structure
Ethyl 3-methylisoxazole-4-carboxylate is a versatile intermediate recognized for its unique isoxazole structure, which imparts valuable reactivity for

synthesis of diverse bioactive molecules.[1] It serves as a crucial building block in the development of novel therapeutic agents, particularly in the field

anti-inflammatory and antimicrobial drug discovery.[1]

Structural Information
The chemical structure of Ethyl 3-methylisoxazole-4-carboxylate is centered around a 3-methylisoxazole core with an ethyl carboxylate group at th

position.

graph "Ethyl_3-methylisoxazole-4-carboxylate" {

  layout=neato;

  node [shape=plaintext];

  edge [color="#202124"];

// Atom nodes

C1 [label="C", pos="0,0!"];

C2 [label="C", pos="1.5,0!"];

O1 [label="O", pos="2.25,1.25!"];

N1 [label="N", pos="0.75,1.25!"];

C3 [label="C", pos="-0.75,1.25!"];

C4 [label="C", pos="-1.5,0!"];

O2 [label="O", pos="-2.25,-1!"];

O3 [label="O", pos="-2.25,1!"];

C5 [label="C", pos="-3.75,-1!"];

C6 [label="C", pos="-4.5,-2!"];

C7 [label="C", pos="3.0,-0.75!"];

// Bond edges

C1 -- C2;

C2 -- O1;

O1 -- N1;

N1 -- C3;
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C3 -- C1;

C1 -- C4;

C4 -- O2;

C4 -- O3 [style=filled, color="#EA4335", penwidth=3];

O2 -- C5;

C5 -- C6;

C2 -- C7;

// Atom labels

node [fontcolor="#202124"];

H1 [label="H₃C", pos="3.75,-0.75!"];

O_label1 [label="O", pos="-2.25,1.5!"];

O_label2 [label="O", pos="-2.25,-1.5!"];

CH2 [label="CH₂", pos="-3.75,-0.5!"];

CH3 [label="CH₃", pos="-4.5,-2.5!"];

N_label [label="N", pos="0.75,1.75!"];

C_label1 [label="C", pos="0,-0.5!"];

C_label2 [label="C", pos="1.5,-0.5!"];

C_label3 [label="C", pos="-0.75,1.75!"];

C_label4 [label="C", pos="-1.5,-0.5!"];

}

Caption: A logical workflow for the synthesis and biological evaluation of Ethyl 3-methylisoxazole-4-carboxyla

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals,

empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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